Cas no 1354951-49-7 (4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride)

• Product Name: 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride
• CAS No: 1354951-49-7
• MF: C₆H₁₆Cl₂N₂OS
• MW: 235.175038337708
• MDL: MFCD20502154
• CID: 4776909
• PubChem ID: 54595991
• Update Time: 2026-02-26

4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)-1lambda4-thiomorpholin-1-one dihydrochloride
• 4-(2-aminoethyl)-1$l^{4},4-thiomorpholin-1-one dihydrochloride
• 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride
• 4-(2-aminoethyl)-1??-thiomorpholin-1-one dihydrochloride
• 4-(2-Aminoethyl)-1
• AT25295
• 4-(2-Aminoethyl)thiomorpholine 1-oxide dihydrochloride
• EN300-94421
• AKOS026744584
• 1354951-49-7
• E4-thiomorpholin-1-one dihydrochloride
• 4-(2-Aminoethyl)-1lambda4-thiomorpholin-1-onedihydrochloride
• 4-(2-AMINOETHYL)THIOMORPHOLINE 1-OXIDE 2HCL
• CS-0264773
• 2-(1-oxo-1,4-thiazinan-4-yl)ethanamine;dihydrochloride

• MDL： MFCD20502154
• Inchi： 1S/C6H14N2OS.2ClH/c7-1-2-8-3-5-10(9)6-4-8;;/h1-7H2;2*1H
• InChI Key： FBBPFOCASNKIAF-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1(CCN(CCN)CC1)=O

Computed Properties

• Exact Mass: 234.0360397g/mol
• Monoisotopic Mass: 234.0360397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5

Additional information on 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride

Professional Introduction to 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride (CAS No. 1354951-49-7)

4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride, identified by the chemical abstracts service number 1354951-49-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiomorpholine class, a structural motif known for its broad pharmacological activity and potential therapeutic applications. The presence of both amino and thione functional groups in its molecular framework endows it with unique chemical reactivity and biological interactions, making it a valuable scaffold for drug discovery and development.

The structural features of 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride include a morpholine ring substituted with a 2-aminoethyl side chain and a thione group at the 1λ? position. This configuration allows for diverse interactions with biological targets, including enzymes, receptors, and nucleic acids. The dihydrochloride salt form enhances the compound's solubility in aqueous media, facilitating its use in in vitro and in vivo studies.

In recent years, there has been growing interest in thiomorpholine derivatives due to their demonstrated efficacy in various therapeutic areas. Notably, studies have highlighted the potential of this class of compounds as kinase inhibitors, particularly in the context of cancer therapy. The aminoethyl side chain in 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride provides a hydrogen bonding moiety that can interact with key residues in protein targets, enhancing binding affinity and selectivity.

One of the most compelling aspects of 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride is its versatility as a pharmacophore. Researchers have leveraged its structural framework to develop novel inhibitors targeting aberrant signaling pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, recent preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific tyrosine kinases, which are overexpressed in many malignancies.

The thione group in the molecule is particularly noteworthy for its ability to participate in redox reactions, which may be exploited to modulate cellular processes. Thiol-based compounds are known to interact with thiols on biomolecules, including cysteine residues on proteins, leading to conformational changes or inhibition of enzymatic activity. This property makes 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride a promising candidate for developing redox-sensitive therapeutics.

Advances in computational chemistry have further accelerated the exploration of 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride's potential. Molecular docking simulations and virtual screening have been employed to identify optimal analogs with enhanced binding affinity and reduced off-target effects. These computational approaches complement experimental efforts by providing rapid screening of large chemical libraries, thereby expediting the discovery process.

Experimental validation of computational predictions has been crucial in understanding the biological activity of 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride. In vitro assays have revealed its inhibitory effects on various kinases, while cell-based assays have shown modulation of downstream signaling pathways. These findings support its potential as a lead compound for further optimization into clinical candidates.

The synthesis of 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride presents both challenges and opportunities for medicinal chemists. The introduction of the thione group requires careful control to avoid unwanted side reactions, while the protection-deprotection strategies for the amino group must be meticulously designed to prevent degradation. Despite these challenges, recent methodological advancements have improved synthetic efficiency, making it more feasible to produce this compound on a scalable basis.

Future directions for research on 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride include exploring its mechanism of action in greater detail and evaluating its pharmacokinetic properties. Understanding how this compound interacts with biological targets at the molecular level will provide insights into optimizing its therapeutic index. Additionally, preclinical studies are needed to assess its safety profile and efficacy in animal models before considering human trials.

The broader significance of 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride lies in its contribution to the ongoing effort to develop novel therapeutics that address unmet medical needs. By serving as a versatile scaffold for drug discovery, this compound exemplifies how structural innovation can lead to breakthroughs in medicine. As research continues to uncover new applications for thiomorpholine derivatives, compounds like 4-(2-aminoethyl)-1λ?-thiomorpholin-1-one dihydrochloride will remain at the forefront of pharmaceutical development.